Cas no 2167303-61-7 (3-amino-2-(4,4-difluorocyclohexyl)propan-1-ol)

• Product Name: 3-amino-2-(4,4-difluorocyclohexyl)propan-1-ol
• CAS No: 2167303-61-7
• MF: C₉H₁₇F₂NO
• MW: 193.234189748764
• CID: 6560808
• PubChem ID: 165788560
• Update Time: 2025-05-21

3-amino-2-(4,4-difluorocyclohexyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-amino-2-(4,4-difluorocyclohexyl)propan-1-ol
• 2167303-61-7
• EN300-1459301

• Inchi： 1S/C9H17F2NO/c10-9(11)3-1-7(2-4-9)8(5-12)6-13/h7-8,13H,1-6,12H2
• InChI Key： VFACSSZBNOMVHK-UHFFFAOYSA-N
• SMILES： FC1(CCC(C(CO)CN)CC1)F

Computed Properties

• Exact Mass: 193.12782049g/mol
• Monoisotopic Mass: 193.12782049g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 46.2Ų

Additional information on 3-amino-2-(4,4-difluorocyclohexyl)propan-1-ol

Comprehensive Overview of 3-amino-2-(4,4-difluorocyclohexyl)propan-1-ol (CAS No. 2167303-61-7)

3-amino-2-(4,4-difluorocyclohexyl)propan-1-ol (CAS No. 2167303-61-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This molecule features a unique combination of an amino group, a difluorocyclohexyl moiety, and a propanol backbone, making it a versatile intermediate for drug discovery and material science applications. Its structural complexity and functional groups contribute to its potential in modulating biological activity, particularly in targeting enzymes and receptors.

The difluorocyclohexyl group in 3-amino-2-(4,4-difluorocyclohexyl)propan-1-ol is of particular interest due to its ability to enhance metabolic stability and bioavailability. Fluorine atoms are known to influence the electronic and steric properties of molecules, which can lead to improved binding affinity and selectivity in drug candidates. Researchers are increasingly exploring fluorinated compounds like this one to address challenges in central nervous system (CNS) drug development and cancer therapeutics, where precise molecular interactions are critical.

In recent years, the demand for fluorinated building blocks has surged, driven by their applications in precision medicine and bioconjugation. 3-amino-2-(4,4-difluorocyclohexyl)propan-1-ol aligns with this trend, offering a scaffold for designing novel small-molecule inhibitors and proteolysis-targeting chimeras (PROTACs). Its amino alcohol functionality also makes it a candidate for peptide mimetics and ligand synthesis, addressing key questions in drug delivery optimization and targeted therapy.

From a synthetic chemistry perspective, CAS No. 2167303-61-7 presents intriguing challenges and opportunities. The incorporation of 4,4-difluorocyclohexane requires careful consideration of stereochemistry and regioselectivity, topics frequently searched by chemists in asymmetric synthesis forums. Advanced techniques such as flow chemistry and catalysis are being explored to optimize its production, reflecting broader industry shifts toward green chemistry and process intensification.

The compound’s potential extends beyond pharmaceuticals. Materials scientists are investigating its derivatives for polymeric applications, where the difluorocyclohexyl group could impart unique thermal and mechanical properties. This dual applicability in life sciences and advanced materials underscores its interdisciplinary relevance, a theme increasingly highlighted in convergence research initiatives.

Analytical characterization of 3-amino-2-(4,4-difluorocyclohexyl)propan-1-ol involves techniques like NMR spectroscopy, mass spectrometry, and X-ray crystallography, which are frequently discussed in structural elucidation communities. These methods are essential for verifying purity and conformation, particularly given the growing regulatory emphasis on quality-by-design (QbD) principles in chemical manufacturing.

In summary, 3-amino-2-(4,4-difluorocyclohexyl)propan-1-ol (CAS No. 2167303-61-7) represents a compelling case study in modern chemical innovation. Its multifaceted applications—from drug discovery to material engineering—align with trending searches on fluorine chemistry, medicinal chemistry optimization, and sustainable synthesis. As research progresses, this compound is poised to play a pivotal role in addressing unmet needs across scientific disciplines.